Cas no 2227911-89-7 (rac-(1R,2R)-2-(4-bromo-2-hydroxyphenyl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(4-bromo-2-hydroxyphenyl)cyclopropane-1-carboxylic acid
• CAS No: 2227911-89-7
• MF: C₁₀H₉BrO₃
• MW: 257.080662488937
• CID: 6381566
• PubChem ID: 165645435
• Update Time: 2025-06-11

rac-(1R,2R)-2-(4-bromo-2-hydroxyphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(4-bromo-2-hydroxyphenyl)cyclopropane-1-carboxylic acid
• EN300-1906177
• 2227911-89-7

• Inchi： 1S/C10H9BrO3/c11-5-1-2-6(9(12)3-5)7-4-8(7)10(13)14/h1-3,7-8,12H,4H2,(H,13,14)/t7-,8+/m0/s1
• InChI Key： DUPOETRZMNUZGD-JGVFFNPUSA-N
• SMILES： BrC1C=CC(=C(C=1)O)[C@@H]1C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 255.97351g/mol
• Monoisotopic Mass: 255.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.5Ų

Additional information on rac-(1R,2R)-2-(4-bromo-2-hydroxyphenyl)cyclopropane-1-carboxylic acid

Professional Introduction to rac-(1R,2R)-2-(4-bromo-2-hydroxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 2227911-89-7)

Rac-(1R,2R)-2-(4-bromo-2-hydroxyphenyl)cyclopropane-1-carboxylic acid, identified by its CAS number 2227911-89-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a cyclopropane ring substituted with a carboxylic acid group and a bromo-hydroxyphenyl moiety, has garnered attention due to its unique structural properties and potential biological activities.

The structural framework of rac-(1R,2R)-2-(4-bromo-2-hydroxyphenyl)cyclopropane-1-carboxylic acid consists of a cyclopropane ring, which is a three-membered carbon heterocycle known for its strain and reactivity. This strain can be exploited in drug design to enhance binding affinity and metabolic stability. The presence of the carboxylic acid group at the 1-position and the 4-bromo-2-hydroxyphenyl substituent at the 2-position introduces additional functional diversity, making this compound a promising candidate for further investigation.

In recent years, there has been growing interest in cyclopropane-containing compounds due to their ability to modulate various biological pathways. The cyclopropane ring itself is known to exhibit interesting pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The addition of polar functional groups such as the carboxylic acid and hydroxyl groups enhances solubility and interaction with biological targets.

The bromo-hydroxyphenyl moiety is particularly noteworthy, as it combines the electron-withdrawing effect of the bromine atom with the hydrogen bonding capability of the hydroxyl group. This combination can influence both the electronic properties of the molecule and its interactions with proteins or other biomolecules. Such features make rac-(1R,2R)-2-(4-bromo-2-hydroxyphenyl)cyclopropane-1-carboxylic acid a versatile scaffold for designing novel therapeutic agents.

Recent studies have demonstrated the potential of this compound in various pharmacological contexts. For instance, researchers have explored its interactions with enzymes and receptors involved in pain signaling pathways. The cyclopropane ring's strain can be leveraged to disrupt non-covalent interactions, potentially leading to the development of new analgesic agents. Additionally, the presence of both acidic and hydrophilic groups suggests that this compound might be suitable for oral administration, improving bioavailability.

Another area of interest is the use of rac-(1R,2R)-2-(4-bromo-2-hydroxyphenyl)cyclopropane-1-carboxylic acid in anticancer research. The bromine atom can serve as a handle for further chemical modifications, allowing researchers to attach cytotoxic agents or targeting ligands. Furthermore, the hydroxyl group can participate in hydrogen bonding with cancer cell surface receptors or intracellular targets, enhancing drug delivery and efficacy.

The synthesis of rac-(1R,2R)-2-(4-bromo-2-hydroxyphenyl)cyclopropane-1-carboxylic acid presents unique challenges due to the strained nature of the cyclopropane ring. However, advances in synthetic methodologies have made it possible to construct such complex molecules with high precision. Techniques such as asymmetric catalysis and stereoselective reactions are crucial in achieving the desired stereochemistry. The development of efficient synthetic routes not only facilitates research but also opens up new possibilities for drug discovery.

From a computational chemistry perspective, modeling studies have been instrumental in understanding the behavior of rac-(1R,2R)-2-(4-bromo-2-hydroxyphenyl)cyclopropane-1-carboxylic acid. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its interactions with biological targets at an atomic level. These studies help in predicting binding affinities and optimizing lead compounds for clinical trials.

The potential applications of rac-(1R,2R)-2-(4-bromo-2-hydroxyphenyl)cyclopropane-1-carboxylic acid extend beyond traditional pharmaceuticals. Its unique structure makes it an attractive candidate for materials science applications, such as liquid crystals or organic electronics. The ability to fine-tune its properties through chemical modifications opens up new avenues for innovation.

In conclusion, rac-(1R,2R)-2-(4-bromo-2-hydroxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 2227911-89-7) is a multifaceted compound with significant potential in pharmaceutical research. Its structural features and biological activities make it a valuable scaffold for developing new drugs targeting various diseases. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an important role in future medical advancements.